Cas no 1803806-80-5 (3,4-Dichloro-2-(difluoromethoxy)toluene)

• Product Name: 3,4-Dichloro-2-(difluoromethoxy)toluene
• CAS No: 1803806-80-5
• MF: C₈H₆Cl₂F₂O
• MW: 227.035447597504
• CID: 5000727
• Update Time: 2025-05-23

3,4-Dichloro-2-(difluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-2-(difluoromethoxy)toluene

• Inchi： 1S/C8H6Cl2F2O/c1-4-2-3-5(9)6(10)7(4)13-8(11)12/h2-3,8H,1H3
• InChI Key： IGNGKDFZTRPOQL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C)=C1OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2

Additional information on 3,4-Dichloro-2-(difluoromethoxy)toluene

Research Briefing on 3,4-Dichloro-2-(difluoromethoxy)toluene (CAS: 1803806-80-5) in Chemical and Biomedical Applications

3,4-Dichloro-2-(difluoromethoxy)toluene (CAS: 1803806-80-5) is a fluorinated aromatic compound that has recently garnered attention in the chemical and biomedical research communities due to its unique structural properties and potential applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological relevance, and industrial utility. The compound's distinct difluoromethoxy and dichloro substituents on the toluene backbone make it a promising candidate for further exploration in drug development and agrochemical formulations.

Recent studies have highlighted the synthetic pathways for 3,4-Dichloro-2-(difluoromethoxy)toluene, with particular emphasis on its efficient production via nucleophilic aromatic substitution reactions. Researchers have optimized reaction conditions to achieve high yields and purity, which are critical for its application in pharmaceutical intermediates. The compound's stability under various pH conditions and its compatibility with common organic solvents further enhance its appeal for industrial-scale synthesis.

In the biomedical field, preliminary investigations suggest that 3,4-Dichloro-2-(difluoromethoxy)toluene may serve as a key intermediate in the development of novel anti-inflammatory and antimicrobial agents. Its structural motif is being explored for its potential to modulate biological pathways, particularly those involving enzyme inhibition. For instance, recent in vitro studies have demonstrated its inhibitory effects on cyclooxygenase-2 (COX-2), a target for nonsteroidal anti-inflammatory drugs (NSAIDs). These findings open new avenues for designing next-generation therapeutics with improved efficacy and reduced side effects.

Beyond pharmaceuticals, this compound has shown promise in agrochemical applications. Its fluorinated structure contributes to enhanced bioactivity and environmental persistence, making it a candidate for developing new pesticides and herbicides. Field trials are underway to evaluate its efficacy against resistant pest strains, with early results indicating significant potential for crop protection. However, environmental impact assessments are still needed to ensure its sustainable use.

In conclusion, 3,4-Dichloro-2-(difluoromethoxy)toluene (CAS: 1803806-80-5) represents a versatile compound with broad applicability in chemical and biomedical research. Ongoing studies are expected to further elucidate its mechanistic roles and optimize its synthetic routes, paving the way for its integration into commercial products. Researchers and industry stakeholders are encouraged to monitor developments in this area, as the compound's unique properties may address critical challenges in drug discovery and agricultural science.